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Compound of Interest

Compound Name: Calcium iodide, hexahydrate

Cat. No.: B161461 Get Quote

Essential Safety and Handling Guide for Calcium
Iodide, Hexahydrate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Calcium
iodide, hexahydrate. Following these procedures is critical for ensuring laboratory safety and

maintaining the integrity of your work.

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment (PPE) is the most critical step in

safely handling Calcium iodide, hexahydrate. The following table summarizes the

recommended PPE.
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Protection Type Specific Recommendations Standards & Remarks

Eye/Face Protection
Chemical safety goggles or a

face shield.

Must conform to EN 166 (EU)

or OSHA 29 CFR 1910.133

(US) standards.[1]

Skin Protection

Chemical-resistant gloves

(Nitrile or Latex

recommended). A lab coat or

chemical-resistant apron

should also be worn.

Nitrile and Latex gloves are

recommended for handling

iodine and its compounds.[2]

Always inspect gloves for tears

or punctures before use.

Respiratory Protection

Generally not required in a

well-ventilated area. If dust is

generated or if occupational

exposure limits are exceeded,

a dust mask (N95 or P1) or a

full-face respirator should be

used.

Refer to OSHA 29 CFR

1910.134 or European

Standard EN 149 for respirator

regulations.

Occupational Exposure Limits
Adherence to occupational exposure limits is crucial for preventing overexposure.

Organization Limit Notes

ACGIH TLV: 0.01 ppm (for Iodides) Time-Weighted Average (TWA)

NIOSH REL: 0.1 ppm (for Iodine)
Recommended Exposure Limit

(REL)

Operational Plan for Handling Calcium Iodide,
Hexahydrate
Follow this step-by-step guide for the safe handling of Calcium iodide, hexahydrate in a

laboratory setting.
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Preparation
Ventilation: Ensure you are working in a well-ventilated area, preferably within a chemical

fume hood.

PPE: Put on all required personal protective equipment as detailed in the table above.

Emergency Equipment: Locate the nearest eyewash station and safety shower before you

begin.

Spill Kit: Have a spill kit readily available.

Handling
Avoid Dust Formation: Handle the compound gently to avoid generating dust.

Portioning: If transferring the solid, use a spatula or scoop. Avoid pouring, which can create

dust.

Hygroscopic and Light Sensitive: Calcium iodide, hexahydrate is hygroscopic and light-

sensitive. Keep the container tightly sealed when not in use and store it in a cool, dry, and

dark place.

Avoid Incompatibilities: Keep away from strong oxidizing agents.

Post-Handling
Decontamination: Clean all equipment and the work area thoroughly after use.

Hand Washing: Wash your hands thoroughly with soap and water after removing your

gloves.

Storage: Return the chemical to its designated storage area, ensuring the container is

properly sealed.

Disposal Plan
Proper disposal of Calcium iodide, hexahydrate and its waste is essential to prevent

environmental contamination and ensure regulatory compliance.
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Waste Segregation
Solid Waste: Collect any unused Calcium iodide, hexahydrate and contaminated

disposable materials (e.g., gloves, weighing paper) in a designated, labeled hazardous

waste container.

Aqueous Solutions: Collect any solutions containing Calcium iodide, hexahydrate in a

separate, labeled hazardous waste container. Do not pour down the drain.

Labeling
Clearly label all waste containers with "Hazardous Waste" and the full chemical name:

"Calcium iodide, hexahydrate".

Storage of Waste
Store waste containers in a designated, secure area away from incompatible materials.

Final Disposal
Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal company.[3][4][5]

Follow all local, state, and federal regulations for hazardous waste disposal.[3][4]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of Calcium iodide, hexahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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